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Compound of Interest

Compound Name: 16(S)-Hete

Cat. No.: B15582553 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and environmental compliance is paramount. This document provides a comprehensive, step-

by-step guide for the proper disposal of 16(S)-Hydroxyeicosatetraenoic acid (16(S)-HETE).

Adherence to these procedures is critical for minimizing risks to personnel and the

environment.

Physicochemical and Safety Data for 16(S)-HETE
A clear understanding of the properties of 16(S)-HETE is the first step toward safe handling

and disposal. The following table summarizes key quantitative data for this compound.

Property Value

Formal Name
16(S)-hydroxy-5Z,8Z,11Z,14Z-eicosatetraenoic

acid

CAS Number 183509-23-1[1]

Molecular Formula C₂₀H₃₂O₃[1]

Molecular Weight 320.5 g/mol [1][2]

Formulation A solution in ethanol[1]

Storage Temperature -20°C[3][4]

Stability ≥ 2 years[1]
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Detailed Disposal Protocol for 16(S)-HETE
As 16(S)-HETE is typically supplied in an ethanol solution, the disposal procedure must

account for the flammable nature of the solvent. Ethanol solutions are classified as ignitable

hazardous waste and must not be disposed of down the drain.[5][6][7]

Step 1: Hazard Assessment and Personal Protective
Equipment (PPE)
Before handling 16(S)-HETE for disposal, a thorough hazard assessment is crucial. Always

consult the Safety Data Sheet (SDS) for the specific product. The following PPE should be

worn:

Safety Goggles or Face Shield: To protect against splashes.

Chemical-Resistant Gloves: Nitrile or other appropriate gloves should be used.

Laboratory Coat: To protect skin and clothing.

All handling of 16(S)-HETE should be conducted in a well-ventilated area, preferably within a

chemical fume hood.

Step 2: Waste Collection
Designated Waste Container: Use a dedicated, properly labeled hazardous waste container.

The container should be made of a material compatible with ethanol, such as glass or high-

density polyethylene (HDPE).

Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical

name "16(S)-HETE in Ethanol," and the approximate concentration and volume.

Segregation: Do not mix 16(S)-HETE waste with incompatible chemicals, such as strong

oxidizers, acids, or bases.[8]

Collection: Carefully transfer the 16(S)-HETE waste into the designated container using a

funnel to prevent spills.

Headspace: Leave at least 10% headspace in the container to allow for vapor expansion.[9]
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Step 3: Waste Storage
Secure Storage: Store the sealed waste container in a designated, secure satellite

accumulation area.[5]

Secondary Containment: Place the waste container in a secondary container to contain any

potential leaks.

Ventilation: The storage area should be well-ventilated to prevent the accumulation of

flammable vapors.

Step 4: Final Disposal
Licensed Waste Disposal Service: The final disposal of 16(S)-HETE waste must be handled

by a licensed professional hazardous waste disposal service.[8]

Documentation: Provide the waste disposal service with the Safety Data Sheet (SDS) for

16(S)-HETE to ensure proper handling and disposal.

Step 5: Spill Management
In the event of a spill:

Alert Personnel: Immediately alert others in the vicinity.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Ventilate: Increase ventilation to the area.

Containment: Use a chemical spill kit with absorbent materials to contain and clean up the

spill.

Disposal of Cleanup Materials: All materials used for cleanup should be placed in a sealed

bag or container, labeled as hazardous waste, and disposed of along with the 16(S)-HETE
waste.

Visualizing the Disposal Workflow
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To further clarify the procedural steps for the safe disposal of 16(S)-HETE, the following

diagram outlines the essential workflow from initial handling to final disposal.

Workflow for the Proper Disposal of 16(S)-HETE

Preparation

Waste Collection

Waste Storage

Final Disposal

1. Hazard Assessment
(Consult SDS)

2. Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Use Labeled, Compatible
Waste Container

Proceed to Collection
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Incompatible Chemicals

5. Transfer Waste Carefully

6. Store in Designated
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Proceed to Storage

7. Use Secondary Containment
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Ready for Disposal

9. Provide SDS to
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Click to download full resolution via product page

Caption: A flowchart illustrating the key stages for the safe disposal of 16(S)-HETE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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